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For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dibromo-4-methoxypyridine is a halogenated pyridine derivative that serves as a
valuable building block in organic synthesis. Its unique substitution pattern, featuring two
bromine atoms flanking a methoxy group on the pyridine ring, offers a versatile platform for the
construction of more complex molecules. The electron-withdrawing nature of the bromine
atoms and the pyridine nitrogen, combined with the electron-donating effect of the methoxy
group, imparts a distinct reactivity profile to this compound, making it a subject of interest in
medicinal chemistry and materials science. This guide provides a comprehensive overview of
its synthesis, properties, reactivity, and handling, designed to support researchers in leveraging
this compound for their scientific endeavors.

Physicochemical Properties and Identification

The primary identifier for 3,5-Dibromo-4-methoxypyridine is its CAS number, which is 25813-
24-5. 1t is crucial to distinguish this compound from its N-oxide derivative, 3,5-Dibromo-4-

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1321426#bc-rfq
https://www.benchchem.com/product/b1321426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

methoxypyridine 1-oxide, which has a different CAS number (650140-84-4) and distinct
chemical properties.

Property Value Source
CAS Number 25813-24-5 [1]
Molecular Formula CeHsBraNO [1]
Molecular Weight 266.92 g/mol [1]
Appearance Beige solid [1]
Purity Typically >98%

Synthesis and Mechanistic Insights

The most common laboratory-scale synthesis of 3,5-Dibromo-4-methoxypyridine involves the
nucleophilic aromatic substitution of a bromine atom in a polyhalogenated pyridine precursor.

Synthesis from 3,4,5-Tribromopyridine

A prevalent method for the synthesis of 3,5-Dibromo-4-methoxypyridine is the reaction of
3,4,5-tribromopyridine with a methoxide source.[1] This reaction proceeds via a nucleophilic
aromatic substitution mechanism, where the methoxide ion displaces the bromide at the 4-
position of the pyridine ring. The choice of a strong base like sodium hydride is critical for the
deprotonation of methanol to generate the highly nucleophilic methoxide anion.

The general workflow for this synthesis is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1321426?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/sds/3-5-dibromo-4-methoxy-pyridine-pd180824127994.html
https://www.benchchem.com/product/b1321426/docs#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426/docs#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426/docs#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426/docs#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/product/b1321426?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

